2-butylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-butylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C21H21N3O2S/c1-3-4-12-27-21-23-18-16-10-5-6-11-17(16)22-19(18)20(25)24(21)14-8-7-9-15(13-14)26-2/h5-11,13,22H,3-4,12H2,1-2H3
• InChI Key: WOOVACCKJJQZFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=O)N1C3=CC(=CC=C3)OC)NC4=CC=CC=C42
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving indole derivatives can be quite diverse, depending on the specific functional groups present in the molecule. Indole itself readily undergoes electrophilic substitution due to excessive π-electrons delocalization.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds related to "2-butylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one" have been extensively studied for their potential in medicinal chemistry, particularly as inhibitors of biological pathways and for their anticancer properties. For example, derivatives of pyrimidoindole have been evaluated as inhibitors of the 5-lipoxygenase-activating protein (FLAP), demonstrating potential in the treatment of asthma and other inflammatory diseases. The compound AM103, with potent in vitro and in vivo inhibition of leukotriene synthesis, has successfully completed phase 1 trials in healthy volunteers (Hutchinson et al., 2009). Another compound, AM803, showed promise in phase 1 clinical studies for asthmatic patients, highlighting the therapeutic potential of these compounds in respiratory conditions (Stock et al., 2011).

Corrosion Inhibition

Research into spiropyrimidinethiones has revealed their efficacy as corrosion inhibitors for mild steel in acidic solutions. These studies provide insights into the potential industrial applications of pyrimidoindole derivatives in protecting metals from corrosion, which is crucial for extending the lifespan of metal structures and components (Yadav et al., 2015).

Synthesis of Heterocycles

Pyrimidoindole derivatives have also been explored for their use in the synthesis of heterocycles, which are valuable in pharmaceuticals, agrochemicals, and dyes. The regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones demonstrates the versatility of these compounds in organic synthesis, providing a method for creating structurally diverse molecules with potential biological activity (Dos Santos et al., 2015).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Indole derivatives have been found to bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic agents.

Future Directions

Indole derivatives have immense potential for the development of new therapeutic agents due to their diverse biological activities. Future research could focus on synthesizing and studying new indole derivatives, including “2-butylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one”, to explore their potential therapeutic applications.